Cas no 2136016-44-7 ((3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride)

• Product Name: (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride
• CAS No: 2136016-44-7
• MF: C₅H₆ClF₂NO
• MW: 169.557047367096
• CID: 5830905
• PubChem ID: 165788079
• Update Time: 2025-10-31

(3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride
• EN300-1155300
• 2136016-44-7

• Inchi： 1S/C5H6ClF2NO/c6-5(10)9-1-3(7)4(8)2-9/h3-4H,1-2H2/t3-,4+
• InChI Key： IFJDYNFEHZIJBV-ZXZARUISSA-N
• SMILES： ClC(N1C[C@H]([C@H](C1)F)F)=O

Computed Properties

• Exact Mass: 169.0105978g/mol
• Monoisotopic Mass: 169.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Additional information on (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride

Introduction to (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride (CAS No. 2136016-44-7)

(3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride (CAS No. 2136016-44-7) is a chiral fluorinated compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely used in the synthesis of bioactive molecules and drug candidates.

The chiral centers in (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride play a crucial role in its biological activity and selectivity. The presence of fluorine atoms at the 3 and 4 positions imparts enhanced lipophilicity and metabolic stability, making this compound an attractive building block for the development of novel therapeutic agents. Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly in improving the pharmacokinetic properties of drug candidates.

In the context of medicinal chemistry, (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride has been utilized as a key intermediate in the synthesis of various bioactive molecules. Its reactivity as a carboxylic acid chloride allows it to readily form amide bonds with amines, making it a versatile reagent for constructing complex molecular architectures. This property is particularly valuable in the design of peptidomimetics and other small molecule inhibitors.

One notable application of (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride is in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical for many biological processes and are often implicated in disease pathways. However, targeting PPIs with small molecules has been challenging due to the large and often flat interaction surfaces involved. The unique structural features of (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride enable it to fit into these interaction surfaces more effectively, thereby enhancing its binding affinity and selectivity.

Recent research has also explored the use of (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The fluorinated nature of this compound can enhance its stability and bioavailability, making it an ideal candidate for prodrug design. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that prodrugs containing (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride exhibited improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In addition to its applications in drug discovery and development, (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride has also been investigated for its potential use in chemical biology. Chemical biology involves the use of chemical tools to study biological systems at a molecular level. The chiral nature and reactivity of this compound make it a valuable tool for probing protein function and interactions. For example, researchers have used derivatives of (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride to label specific proteins and study their dynamics within living cells.

The synthesis of (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride typically involves several steps, including the preparation of the chiral pyrrolidine core and subsequent functionalization with fluorine atoms. Advanced synthetic methods such as asymmetric catalysis have been employed to achieve high enantiomeric purity. The final step involves converting the carboxylic acid into its corresponding acid chloride using thionyl chloride or another suitable reagent.

In conclusion, (3R,4S)-3,4-difluoropyrrolidine-1-carbonyl chloride (CAS No. 2136016-44-7) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents and advancing our understanding of biological systems. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the field.